Cas no 478646-32-1 (benzyl N-[(3R)-piperidin-3-yl]carbamate)

• Product Name: benzyl N-[(3R)-piperidin-3-yl]carbamate
• CAS No: 478646-32-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD04115318
• CID: 328482
• PubChem ID: 1514176
• Update Time: 2025-06-13

benzyl N-[(3R)-piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl piperidin-3-ylcarbamate
• (R)-3-(Cbz-amino)piperidine
• (R)-3-N-CBZ-AMINO-PIPERIDINE
• C13H18N2O2
• Carbamic acid, N-(3R)-3-piperidinyl-, phenylmethylester
• R-3-CBZ-AMINOPIPERIDINE
• (R)-3-N-Cbz-Aminopiperidine
• (R)-Piperidin-3-yl-carbamic acid benzyl ester
• benzyl N-[(3R)-piperidin-3-yl]carbamate
• Benzyl (3R)-piperidin-3-ylcarbamate
• Carbamic acid, (3R)-3-piperidinyl-, phenylmethyl ester
• PubChem15195
• (r)-3-cbz-aminopiperidine
• GEHZGURGZRSODK-GFCCVEGCSA-N
• benzyl(3r)-piperidin-3-ylcarbamate
• AKO
• A827363
• benzyl N-[(3R)-3-piperidyl]carbamate
• 478646-32-1
• (phenylmethyl) N-[(3R)-piperidin-3-yl]carbamate
• DTXSID50363798
• AM100865
• N-[(3R)-3-piperidinyl]carbamic acid (phenylmethyl) ester
• SCHEMBL3316063
• A13407
• (r)-benzylpiperidin-3-ylcarbamate
• (R)-Piperidin-3-ylcarbamic acid benzyl ester
• AKOS015855348
• benzyl N-[(3R)-3-piperidyl]carbamate;(R)-3-N-CBZ-AMINO-PIPERIDINE
• DS-13930
• CS-W003179
• AKOS015909203
• MFCD04115318

• MDL： MFCD04115318
• Inchi： 1S/C13H18N2O2/c16-13(15-12-7-4-8-14-9-12)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,15,16)/t12-/m1/s1
• InChI Key： GEHZGURGZRSODK-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.3°C at 760 mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.557
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 50.36000
• LogP: 2.38450

benzyl N-[(3R)-piperidin-3-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on benzyl N-[(3R)-piperidin-3-yl]carbamate

Comprehensive Overview of Benzyl N-[(3R)-piperidin-3-yl]carbamate (CAS No. 478646-32-1)

Benzyl N-[(3R)-piperidin-3-yl]carbamate (CAS No. 478646-32-1) is a chiral carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its piperidine backbone and benzyl carbamate functional group, has garnered attention due to its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique stereochemistry at the 3R position of the piperidine ring makes it a valuable intermediate for asymmetric synthesis.

In recent years, the demand for chiral building blocks like Benzyl N-[(3R)-piperidin-3-yl]carbamate has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, which aligns with current trends in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's carbamate group also offers stability and bioavailability advantages, making it a hotspot for prodrug design.

The synthesis of CAS No. 478646-32-1 typically involves stereoselective reactions, often employing catalytic asymmetric hydrogenation or enzymatic resolution techniques. These methods are frequently discussed in green chemistry forums, as the industry shifts toward sustainable synthesis practices. Analytical techniques like HPLC chiral separation and X-ray crystallography are critical for verifying its enantiomeric purity, a key concern for regulatory compliance in drug development.

From an SEO perspective, users often search for "Benzyl N-[(3R)-piperidin-3-yl]carbamate supplier" or "CAS 478646-32-1 price," reflecting commercial interest. Academic queries include "mechanism of action of piperidine carbamates" and "3R-piperidin-3-yl applications," highlighting its research relevance. The compound's role in peptide mimetics and GPCR-targeted drugs also aligns with trending topics in bioorganic chemistry.

In summary, Benzyl N-[(3R)-piperidin-3-yl]carbamate exemplifies the intersection of chiral chemistry and pharmacology. Its versatility and structural specificity position it as a critical tool for advancing next-generation therapeutics, while its synthesis challenges inspire innovation in catalytic methodologies. As the scientific community continues to explore its potential, this compound remains a focal point for both industrial and academic research.